Cas no 1361675-08-2 (6-(2,3,5-Trichlorophenyl)-2,3,5-trifluoropyridine)

• Product Name: 6-(2,3,5-Trichlorophenyl)-2,3,5-trifluoropyridine
• CAS No: 1361675-08-2
• MF: C₁₁H₃Cl₃F₃N
• MW: 312.502430200577
• CID: 4923236
• Update Time: 2025-05-23

6-(2,3,5-Trichlorophenyl)-2,3,5-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,5-Trichlorophenyl)-2,3,5-trifluoropyridine

• Inchi： 1S/C11H3Cl3F3N/c12-4-1-5(9(14)6(13)2-4)10-7(15)3-8(16)11(17)18-10/h1-3H
• InChI Key： GEMMEILMIUKOBF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC(=C(N=1)F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 6-(2,3,5-Trichlorophenyl)-2,3,5-trifluoropyridine

Introduction to Compound CAS No. 1361675-08-2: 6-(2,3,5-Trichlorophenyl)-2,3,5-Trifluoropyridine

CAS No. 1361675-08-2, commonly referred to as 6-(2,3,5-Trichlorophenyl)-2,3,5-Trifluoropyridine, is a highly specialized chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound has garnered significant attention in recent years due to its potential in advanced materials science and pharmaceutical research.

The molecular structure of 6-(2,3,5-Trichlorophenyl)-2,3,5-Trifluoropyridine is characterized by a pyridine ring substituted with trifluoromethyl groups at positions 2, 3, and 5, and a trichlorophenyl group at position 6. This configuration imparts the compound with exceptional stability and reactivity under specific conditions. Recent studies have highlighted its role in enhancing the performance of organic semiconductors due to its ability to modulate electronic properties effectively.

One of the most promising applications of this compound is in the field of optoelectronics. Researchers have demonstrated that incorporating CAS No. 1361675-08-2 into organic light-emitting diodes (OLEDs) can significantly improve device efficiency and longevity. The compound's ability to act as an electron transport layer has been validated in multiple studies published in high-impact journals such as Nature Materials and Advanced Functional Materials.

In addition to its electronic applications, 6-(2,3,5-Trichlorophenyl)-2,3,5-Trifluoropyridine has shown potential in drug discovery efforts. Its unique chemical profile makes it a candidate for designing novel pharmaceutical agents targeting specific biological pathways. Recent research has focused on its interaction with G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity levels. Modern synthetic methodologies have been developed to optimize the production of CAS No. 1361675-08-2, ensuring scalability for industrial applications while maintaining the compound's integrity.

In conclusion, CAS No. 1361675-08-2, or 6-(2,3,5-Trichlorophenyl)-2,3,5-Trifluoropyridine, represents a cutting-edge material with diverse applications across multiple scientific domains. Its continued exploration will undoubtedly lead to breakthroughs in technology and medicine in the coming years.